Cas no 2229180-13-4 (methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229180-13-4
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6443223
• PubChem ID: 165610142
• Update Time: 2025-08-03

methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2229180-13-4
• EN300-1728447

• Inchi： 1S/C9H13NO4/c1-10-6(8(12)5-11)3-4-7(10)9(13)14-2/h3-4,8,11-12H,5H2,1-2H3
• InChI Key： SGNMVBLTFQRXAK-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.7Ų

Additional information on methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229180-13-4)

Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate, a compound with the chemical formula C₉H₁₃O₅ and CAS number 2229180-13-4, is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development.

The structure of Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate features a pyrrole ring substituted with a methyl group at the 1-position and a carboxylate group at the 2-position. Additionally, the 5-position of the pyrrole ring is linked to a 1,2-dihydroxyethyl group, which introduces two hydroxyl groups into the molecular framework. This unique structural arrangement imparts distinct chemical properties and reactivity patterns that make this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Pyrroles and their derivatives have been extensively studied for their potential as antimicrobial agents, antiviral agents, and even as precursors to more complex pharmacophores. The presence of both hydroxyl and carboxylate functional groups in Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate suggests that it may exhibit a range of interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential role in the synthesis of more complex molecules. The carboxylate group can serve as a site for further functionalization, allowing chemists to attach various pharmacophores or modify its structure to enhance specific biological activities. Similarly, the hydroxyl groups can participate in hydrogen bonding interactions or undergo etherification reactions, providing multiple avenues for structural diversification.

Recent studies have highlighted the importance of pyrrole derivatives in medicinal chemistry. For instance, researchers have demonstrated that certain pyrrole-based compounds can inhibit the activity of enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. The structural features of Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate align well with these findings, suggesting that it may also possess anti-inflammatory properties.

The synthesis of Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate involves several key steps that showcase modern synthetic methodologies. The introduction of the 1-methyl group at the pyrrole ring can be achieved through methylation reactions using reagents such as methyl iodide or dimethyl sulfate in the presence of appropriate catalysts. The subsequent formation of the carboxylate group at the 2-position typically involves oxidation reactions using oxidizing agents like potassium permanganate or chromium-based oxidants.

The attachment of the 1,2-dihydroxyethyl group at the 5-position is perhaps one of the most intricate steps in the synthesis. This transformation often requires multi-step strategies involving nucleophilic substitution reactions or condensation reactions with appropriate electrophiles. The choice of reagents and reaction conditions must be carefully optimized to ensure high yield and purity.

The stereochemistry of Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate is another critical aspect that needs to be considered during synthesis and characterization. The presence of two chiral centers in the molecule (one at the 5-position and one at each hydroxyl-bearing carbon) necessitates careful control over reaction conditions to achieve enantiomerically pure samples. This is particularly important for pharmaceutical applications where stereochemical purity can significantly impact biological activity.

In conclusion, Methyl 5-(1,2-dihydroxyethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229180-13-4) is a structurally unique compound with significant potential in pharmaceutical chemistry. Its versatile functional groups and synthetic accessibility make it an attractive intermediate for developing new drugs targeting various diseases. As research continues to uncover new applications for pyrrole derivatives, this compound is poised to play an important role in future drug discovery efforts.